CID 71443353

• Molecular Formula: Sn3Zr5
• Molecular Weight: 812.2 g/mol
• InChI: InChI=1S/3Sn.5Zr
• InChI Key: VDSFOJQGTSIROA-UHFFFAOYSA-N
• Canonical SMILES: [Zr].[Zr].[Zr].[Zr].[Zr].[Sn].[Sn].[Sn]

Description

CID 71443353 is a chemical compound registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 71443353 involves specific reaction conditions and reagents. The exact synthetic route can vary, but it typically involves the use of organic solvents and catalysts to facilitate the reaction. The preparation method may include steps such as purification, crystallization, and drying to obtain the final product.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up to meet demand. This involves optimizing the reaction conditions to ensure high yield and purity. Industrial methods may also incorporate advanced techniques such as continuous flow reactors and automated systems to enhance efficiency and consistency.

Chemical Reactions Analysis

Types of Reactions

CID 71443353 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, typically using reducing agents.

Substitution: In this reaction, one functional group in the compound is replaced by another, often facilitated by catalysts.

Common Reagents and Conditions

The reactions involving this compound commonly use reagents such as:

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

CID 71443353 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases.

Industry: this compound is utilized in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of CID 71443353 involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to CID 71443353 include:

CID 91851924: Known for its unique structure and properties.

Chlorosulfuric Acid: An inorganic compound with distinct chemical behavior.

N-tert-Butylbenzenesulfinimidoyl Chloride: Used as an oxidant in organic synthesis.

Highlighting Uniqueness

This compound stands out due to its specific chemical structure and versatile applications. Unlike some similar compounds, it offers a unique combination of properties that make it suitable for a wide range of scientific and industrial uses.